Cas no 63351-80-4 (Gibberellin A63)
Gibberellin A63 Chemical and Physical Properties
Names and Identifiers
-
- Gibberellin A63
- 2β,4aα,9β-Trihydroxy-1-methyl-8-methylenegibbane-1α,10β-dicarboxylic acid 1,4a-lactone
- GA63
- DTXSID401108576
- (1S,2S,4aR,4bR,7R,9R,9aR,10S,10aR)-2,9-dihydroxy-1-methyl-8-methylene-13-oxododecahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylic acid
- Gibbane-1,10-dicarboxylic acid, 2,4a,9-trihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1alpha,2beta,4aalpha,4bbeta,9beta,10beta)-
- (1S,2S,4aR,4bR,7R,9R,9aR,10S,10aR)-2,9-dihydroxy-1-methyl-8-methylidene-13-oxododecahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylic acid
- 2beta,9beta-dihydroxy-1beta-methyl-8-methylidene-13-oxo-4a,1alpha-epoxymethano-4aalpha,4bbeta-gibbane-10beta-carboxylic acid
- CHEBI:142004
-
- Inchi: 1S/C19H24O6/c1-8-9-3-4-10-18(7-9,14(8)21)12(15(22)23)13-17(2)11(20)5-6-19(10,13)25-16(17)24/h9-14,20-21H,1,3-7H2,2H3,(H,22,23)/t9-,10-,11+,12-,13-,14-,17-,18-,19-/m1/s1
- InChI Key: RLZBXKKKLIYURW-ZUJRJSPDSA-N
- SMILES: O1C([C@]2(C)[C@H](CC[C@]31[C@@H]2[C@H](C(=O)O)[C@]12[C@@H](C(=C)[C@H](CC[C@H]13)C2)O)O)=O
Computed Properties
- Exact Mass: 348.15728848g/mol
- Monoisotopic Mass: 348.15728848g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 717
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104
- XLogP3: 0.4
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 628.1±55.0 °C at 760 mmHg
- Flash Point: 230.2±25.0 °C
- Vapor Pressure: 0.0±4.2 mmHg at 25°C
Gibberellin A63 Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Gibberellin A63 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G377515-1mg |
Gibberellin A63 |
63351-80-4 | 1mg |
$253.00 | 2023-05-18 | ||
| TRC | G377515-10mg |
Gibberellin A63 |
63351-80-4 | 10mg |
$1918.00 | 2023-05-18 | ||
| TRC | G377515-100mg |
Gibberellin A63 |
63351-80-4 | 100mg |
$ 21000.00 | 2023-09-07 |
Gibberellin A63 Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on Gibberellin A63
Gibberellin A63: A Comprehensive Overview
Gibberellin A63, also known as Gibberellin A63 (CAS No. 63351-80-4), is a naturally occurring diterpenoid phytohormone belonging to the gibberellin family. This compound plays a crucial role in plant growth and development, particularly in processes such as stem elongation, seed germination, and flower and fruit development. The CAS No. 63351-80-4 designation uniquely identifies this compound in chemical databases, ensuring its accurate identification and reference in scientific literature.
The discovery of gibberellins dates back to the early 20th century when Japanese scientists identified these compounds in the fungus Gibberella fujikuroi, which caused rice plants to exhibit excessive growth—a condition known as " bakanae" disease. Since then, gibberellins have been extensively studied for their roles in plant physiology and their potential applications in agriculture and biotechnology. Among the various gibberellins identified, Gibberellin A63 has emerged as a significant compound due to its unique structural features and bioactivity.
Structurally, Gibberellin A63 is characterized by a tetracyclic diterpenoid skeleton with a carboxylic acid group at the C-1 position. This structure is similar to other gibberellins but with distinct modifications that influence its biological activity. Recent studies have highlighted the importance of the stereochemistry of gibberellins, including Gibberellin A63, in determining their bioavailability and efficacy. For instance, researchers have found that the stereochemistry at specific positions can significantly affect how these compounds interact with plant receptors and regulate gene expression.
One of the most notable applications of Gibberellin A63 is in agriculture, where it is used as a growth regulator to enhance crop yields and improve plant health. By promoting cell elongation and division, this compound can increase plant height, improve root development, and enhance resistance to environmental stressors such as drought and salinity. Recent advancements in biotechnology have enabled the production of Gibberellin A63 through microbial fermentation, making it more accessible for large-scale agricultural use.
In addition to its agricultural applications, Gibberellin A63 has shown potential in horticulture for improving flower quality and yield. For example, studies have demonstrated that controlled application of this compound can enhance flower size, color intensity, and vase life in cut flowers such as roses and carnations. These findings have significant implications for the floriculture industry, where maximizing aesthetic appeal and market value is critical.
From a research perspective, Gibberellin A63 has been instrumental in advancing our understanding of plant hormone signaling pathways. By studying how this compound interacts with plant receptors and regulates gene expression, scientists have gained insights into the molecular mechanisms underlying plant growth and development. For instance, recent research has identified key transcription factors that mediate the effects of gibberellins on seed germination and stem elongation.
Moreover, Gibberellin A63 has been explored for its potential therapeutic applications beyond agriculture. Preliminary studies suggest that this compound may have anti-inflammatory properties due to its ability to modulate cellular signaling pathways involved in inflammation. While more research is needed to validate these findings, they open up exciting possibilities for the use of gibberellins in human health applications.
In terms of environmental impact, Gibberellin A63 is considered relatively safe compared to synthetic growth regulators. Its natural origin and biodegradability make it an attractive alternative for eco-friendly agricultural practices. However, like all agrochemicals, proper application methods are essential to minimize any potential risks to non-target organisms or ecosystems.
Looking ahead, ongoing research into Gibberellin A63 is expected to uncover new insights into its bioactivity, mode of action, and potential applications. Advances in genetic engineering may enable the development of crops with enhanced gibberellin biosynthesis or improved responsiveness to these hormones. Additionally, the exploration of novel delivery systems for applying Gibberellin A63 could further enhance its effectiveness in agricultural settings.
In conclusion, Gibberellin A63 (CAS No. 63351-80-4) is a versatile phytohormone with significant implications for plant biology, agriculture, and potentially human health. Its unique chemical structure, diverse biological activities, and eco-friendly profile make it a valuable tool for advancing sustainable agricultural practices while contributing to our understanding of plant physiology at the molecular level.
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